7-chloro-2-(2,5-dimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one

• IUPAC Name: 7-chloro-2-(2,5-dimethoxyphenyl)-3,5-dihydrochromeno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H15ClN2O4/c1-24-12-4-6-16(25-2)13(9-12)17-21-18(23)14-8-10-7-11(20)3-5-15(10)26-19(14)22-17/h3-7,9H,8H2,1-2H3,(H,21,22,23)
• InChI Key: JSXFCLWEHURFMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NC3=C(CC4=C(O3)C=CC(=C4)Cl)C(=O)N2
• Molecular Formula: C19H15ClN2O4
• Molecular Weight: 370.8 g/mol

Description

The compound “7-chloro-2-(2,5-dimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one” is a pyrrolo[2,3-d]pyrimidine derivative. Pyrrolo[2,3-d]pyrimidines are a class of fused heterocyclic systems that have shown a wide range of biological activities. They have been studied in the development of new therapies, as evidenced by numerous publications, studies, and clinical trials.

Synthesis Analysis

The synthesis of pyrrolo[2,3-d]pyrimidine derivatives involves the use of microwave techniques as a new and robust approach. The chemical structure of the synthesized pyrrolo[2,3-d]pyrimidine derivatives was well-characterized using spectral and elemental analyses as well as single-crystal X-ray diffraction.

Molecular Structure Analysis

The molecular structure of “7-chloro-2-(2,5-dimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one” was characterized using various spectroscopic techniques. The IR spectrum showed peaks at 3137 cm^-1 (NH), 1676 cm^-1 (C=O), and 1609 cm^-1 (C=N). The ^1H NMR spectrum showed peaks at 12.1 ppm (s, 1H, NH), 7.51–8.10 ppm (m, 7H, Ar–H), 6.95 ppm (s, 1H, Ar–H), and 3.78 ppm (m, 6H, OCH3). The ^13C NMR spectrum showed peaks at various positions.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrrolo[2,3-d]pyrimidine derivatives include the transformation of 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, into pyrido[2,3-d]pyrimidin-5-one derivatives.

Physical And Chemical Properties Analysis

The compound “7-chloro-2-(2,5-dimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one” was obtained as a yellow solid with a melting point of 287–288 °C.

Future Directions

The pyrrolo[2,3-d]pyrimidine derivatives, including “7-chloro-2-(2,5-dimethoxyphenyl)-3H,4H,5H-chromeno[2,3-d]pyrimidin-4-one”, have shown a wide range of biological activities and have been studied in the development of new therapies. Future research could focus on further exploring their therapeutic potential and optimizing their synthesis methods.